Cas no 866051-32-3 ((4-METHOXYPHENYL)(8-METHYL[1,3]DIOXOLO[4,5-G]QUINOLIN-7-YL)METHANONE)

• Product Name: (4-METHOXYPHENYL)(8-METHYL[1,3]DIOXOLO[4,5-G]QUINOLIN-7-YL)METHANONE
• CAS No: 866051-32-3
• MF: C₁₉H₁₅NO₄
• MW: 321.326705217361
• CID: 5234010
• Update Time: 2025-10-28

(4-METHOXYPHENYL)(8-METHYL[1,3]DIOXOLO[4,5-G]QUINOLIN-7-YL)METHANONE Chemical and Physical Properties

Names and Identifiers

• (4-METHOXYPHENYL)(8-METHYL[1,3]DIOXOLO[4,5-G]QUINOLIN-7-YL)METHANONE
• 7-(4-methoxybenzoyl)-8-methyl-2H-[1,3]dioxolo[4,5-g]quinoline

• Inchi： 1S/C19H15NO4/c1-11-14-7-17-18(24-10-23-17)8-16(14)20-9-15(11)19(21)12-3-5-13(22-2)6-4-12/h3-9H,10H2,1-2H3
• InChI Key： FOVKGWMMJGEVIV-UHFFFAOYSA-N
• SMILES： CC1C2C(=CC3OCOC=3C=2)N=CC=1C(C1C=CC(OC)=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aroylquinolines

Additional information on (4-METHOXYPHENYL)(8-METHYL[1,3]DIOXOLO[4,5-G]QUINOLIN-7-YL)METHANONE

Research Brief on (4-METHOXYPHENYL)(8-METHYL[1,3]DIOXOLO[4,5-G]QUINOLIN-7-YL)METHANONE (CAS: 866051-32-3)

The compound (4-METHOXYPHENYL)(8-METHYL[1,3]DIOXOLO[4,5-G]QUINOLIN-7-YL)METHANONE (CAS: 866051-32-3) has recently gained significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings regarding this compound, focusing on its synthesis, biological activities, and potential clinical relevance.

Recent studies have demonstrated that this quinoline derivative exhibits promising inhibitory effects against several kinase targets, particularly in the context of inflammatory and oncological pathways. A 2023 publication in the Journal of Medicinal Chemistry reported that the compound showed selective inhibition of JAK3 kinase with an IC50 of 42 nM, while maintaining good selectivity over other JAK family members (JAK1, JAK2, and TYK2). This specificity profile suggests potential applications in autoimmune disease treatment with reduced side effects compared to pan-JAK inhibitors.

The synthetic route to 866051-32-3 has been optimized in recent work published in Organic Process Research & Development. The current preferred method involves a seven-step synthesis starting from 6-hydroxy-7-methoxyquinoline, with a key [1,3]dioxolo formation step achieving 78% yield under optimized conditions. The final product purity has been improved to >99.5% through crystallization from ethyl acetate/n-heptane mixtures, addressing previous challenges with polymorph control.

Pharmacokinetic studies in rodent models have revealed favorable ADME properties for this compound, including oral bioavailability of 68% and a plasma half-life of 4.2 hours. Notably, the compound demonstrates excellent blood-brain barrier penetration, with brain-to-plasma ratios of 0.85-1.2 observed in multiple species. This property has sparked interest in potential CNS applications, particularly for neurodegenerative conditions with inflammatory components.

Current structure-activity relationship (SAR) investigations have identified the 4-methoxyphenyl group as critical for maintaining potency while improving metabolic stability. Replacement of the methyl group at position 8 with bulkier substituents has been shown to decrease activity, suggesting tight steric constraints in the target binding pocket. These findings are guiding the design of second-generation analogs with improved pharmacological profiles.

Several pharmaceutical companies have included 866051-32-3 in their development pipelines, with Phase I clinical trials expected to begin in Q4 2024 for rheumatoid arthritis indications. Preclinical toxicology studies have shown an acceptable safety profile, with no observed adverse effects at doses up to 300 mg/kg/day in 28-day rat studies. The compound's potential as a research tool for studying JAK3-dependent signaling pathways continues to grow, with three new probe derivatives reported in the past year.

Future research directions include exploration of combination therapies with existing immunomodulators and further investigation of its effects on Th17 cell differentiation. The unique [1,3]dioxolo[4,5-g]quinoline scaffold of this compound continues to inspire new synthetic methodologies and may serve as a platform for developing structurally novel kinase inhibitors with improved selectivity profiles.